Cas no 1202971-56-9 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 1202971-56-9
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6360137
• PubChem ID: 45497907
• Update Time: 2025-07-15

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 6-oxo-1,6-dihydropyridine-3-carboxylate
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 6-oxo-1H-pyridine-3-carboxylate
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 6-oxo-1,6-dihydropyridine-3-carboxylate
• AKOS024653199
• F2496-2948
• 1202971-56-9

• Inchi： 1S/C14H10N2O4S/c17-13-4-3-9(7-15-13)14(18)19-8-10-6-11(20-16-10)12-2-1-5-21-12/h1-7H,8H2,(H,15,17)
• InChI Key： QJDUQYHWJQBYIV-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(OCC1C=C(C2SC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 6-oxo-1,6-dihydropyridine-3-carboxylate

5-(Thiophen-2-Yl)-1,2-Oxazol-3-Ylmethyl 6-Oxo-1,6-Dihydropyridine-3-Carboxylate: A Comprehensive Overview

5-(Thiophen-2-Yl)-1,2-Oxazol-3-Ylmethyl 6-Oxo-1,6-Dihydropyridine-3-Carboxylate, identified by the CAS registry number 1202971-56-9, is a structurally complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular architecture, which includes a thiophene ring fused with an oxazole moiety and a dihydropyridine ring system. The integration of these functional groups endows the compound with versatile chemical properties and reactivity.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient pathways for its preparation, leveraging techniques such as microwave-assisted synthesis and continuous flow chemistry. These innovations have not only improved the scalability of production but also reduced environmental impact, aligning with current trends toward sustainable chemical manufacturing.

One of the most promising applications of 5-(Thiophen-2-Yl)-1,2-Oxazol derivatives lies in their potential as building blocks for advanced materials. Researchers have explored their use in constructing two-dimensional materials, such as graphene analogs and transition metal dichalcogenides (TMDs), where the thiophene and oxazole groups can act as functionalizing agents to enhance electronic properties. For instance, studies published in Nature Materials and Advanced Functional Materials have demonstrated how such compounds can be employed to modify the surface chemistry of TMDs, leading to improved charge transport characteristics.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug discovery programs targeting neurodegenerative diseases. The oxazole moiety is known to exhibit antioxidant properties, which can be beneficial in combating oxidative stress associated with conditions like Alzheimer's disease. Recent in vitro studies conducted at the University of California, San Francisco (UCSF), have highlighted its ability to inhibit key enzymes involved in amyloid-beta production without inducing significant cytotoxicity.

The dihydropyridine ring system within this compound contributes to its photovoltaic properties, making it a candidate for use in organic solar cells (OSCs). Collaborative research efforts between institutions in China and Germany have focused on incorporating this compound into donor/acceptor blends to enhance light absorption and charge separation efficiency. Initial results indicate that films incorporating this compound exhibit improved power conversion efficiencies (PCEs) compared to traditional materials.

In terms of environmental applications, this compound has been investigated for its role in catalytic processes aimed at degrading persistent organic pollutants (POPs). Its ability to act as a co-catalyst with metal nanoparticles has been explored in degradation reactions under UV light irradiation. Findings from studies published in Environmental Science & Technology suggest that it could be a viable component in remediation technologies targeting industrial wastewater treatment.

The integration of thiophene and oxazole groups into the molecular framework also imparts unique optical properties to this compound. Researchers at the Massachusetts Institute of Technology (MIT) have utilized these properties to develop novel sensors for detecting heavy metal ions in aqueous solutions. The fluorescence-based sensing mechanism exhibits high sensitivity toward ions like Pb²⁺ and Cd²⁺, making it a potential tool for environmental monitoring applications.

In summary, CAS No. 1202971-56-9, or 5-(Thiophen-2-Yl)-1,2-Oxazol-3-Ylmethyl 6-Oxo-1,6-Dihydropyridine-3-Carboxylate, represents a versatile platform for innovation across multiple disciplines. Its structural diversity enables applications ranging from advanced materials development to drug discovery and environmental remediation. As research continues to uncover new functionalities and optimize synthetic routes, this compound is poised to play an increasingly important role in both academic research and industrial applications.